3-{2-[2-(3,5-dimethylisoxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl}-5,5-dimethyl-1,3-oxazolidine-2,4-dione

• IUPAC Name: 3-[2-[2-(3,5-dimethyl-1,2-oxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl]-5,5-dimethyl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C16H21N3O5/c1-9-13(10(2)24-17-9)11-6-5-7-18(11)12(20)8-19-14(21)16(3,4)23-15(19)22/h11H,5-8H2,1-4H3
• InChI Key: STSCQXHNAJLOHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2CCCN2C(=O)CN3C(=O)C(OC3=O)(C)C
• Molecular Formula: C16H21N3O5
• Molecular Weight: 335.35 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules often involves the construction of specific scaffolds like pyrrolidine, which is widely used due to its stereochemical properties and the ability to explore pharmacophore space efficiently. For instance, Li Petri et al. (2021) detailed the bioactive molecules characterized by the pyrrolidine ring, highlighting synthetic strategies used for ring construction from cyclic or acyclic precursors, as well as functionalization of preformed pyrrolidine rings (Li Petri et al., 2021).

Molecular Structure Analysis

The relationship between molecular structure and optical properties has been extensively studied in compounds like diketopyrrolopyrroles. Grzybowski and Gryko (2015) discussed the synthesis, reactivity, and optical properties of diketopyrrolopyrroles, underlining how structural modifications can lead to changes in optical properties (Grzybowski & Gryko, 2015).

Chemical Reactions and Properties

The reactivity of oxazole derivatives, as discussed by Joshi et al. (2017), can provide insights into the chemical reactions and properties of similarly structured compounds. These derivatives exhibit a wide range of pharmacological activities, which are influenced by their chemical reactions and substitutions (Joshi et al., 2017).

Physical Properties Analysis

The synthesis and properties of conjugated polymers containing pyrrolopyrrole diones, as reviewed by Deng et al. (2019), offer valuable information on the physical properties of related compounds. These properties include optical and electrochemical characteristics critical for applications in electronic devices (Deng et al., 2019).

Chemical Properties Analysis

Exploring the chemical properties of complex molecules involves understanding their reactivity under various conditions. The catalytic synthesis of polyoxymethylene dimethyl ethers, as reviewed by Baranowski et al. (2017), highlights the importance of catalysts in the synthesis process and the chemical properties of the resulting compounds (Baranowski et al., 2017).